Cas no 1477812-15-9 (2-[(Cyclobutylmethyl)sulfanyl]ethan-1-amine)

• Product Name: 2-[(Cyclobutylmethyl)sulfanyl]ethan-1-amine
• CAS No: 1477812-15-9
• MF: C₇H₁₅NS
• MW: 145.26570057869
• CID: 6005939
• PubChem ID: 58684056
• Update Time: 2025-11-02

2-[(Cyclobutylmethyl)sulfanyl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-4284195
• AKOS014796741
• 1477812-15-9
• 2-[(cyclobutylmethyl)sulfanyl]ethan-1-amine
• 2-[(Cyclobutylmethyl)sulfanyl]ethan-1-amine

• Inchi： 1S/C7H15NS/c8-4-5-9-6-7-2-1-3-7/h7H,1-6,8H2
• InChI Key： KLSDRHABHMQFHX-UHFFFAOYSA-N
• SMILES： S(CCN)CC1CCC1

Computed Properties

• Exact Mass: 145.09252066g/mol
• Monoisotopic Mass: 145.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 71.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers

Additional information on 2-[(Cyclobutylmethyl)sulfanyl]ethan-1-amine

Comprehensive Guide to 2-[(Cyclobutylmethyl)sulfanyl]ethan-1-amine (CAS No. 1477812-15-9): Properties, Applications, and Market Insights

2-[(Cyclobutylmethyl)sulfanyl]ethan-1-amine (CAS No. 1477812-15-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule, characterized by its unique cyclobutylmethyl and sulfanyl functional groups, offers versatile applications in drug discovery and material science. Its molecular structure, C7H15NS, combines a cyclobutane ring with a thioether-linked ethylamine moiety, making it a valuable intermediate for synthesizing bioactive compounds.

The growing interest in 2-[(Cyclobutylmethyl)sulfanyl]ethan-1-amine is driven by its potential role in developing small-molecule therapeutics. Researchers are exploring its utility in targeting G-protein-coupled receptors (GPCRs), a hot topic in modern drug development due to their involvement in numerous physiological processes. The compound’s sulfur-containing backbone also aligns with the rising demand for sustainable chemistry, as sulfur-based compounds often exhibit enhanced bioavailability and reduced environmental impact.

One of the most searched questions about CAS 1477812-15-9 revolves around its synthetic routes. The compound can be synthesized via nucleophilic substitution reactions between cyclobutylmethyl halides and 2-aminoethanethiol, followed by purification through column chromatography. This method is favored for its scalability and high yield, making it suitable for industrial applications. Additionally, the amine functionality allows for further derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies.

In the context of AI-driven drug discovery, 2-[(Cyclobutylmethyl)sulfanyl]ethan-1-amine has emerged as a promising candidate for virtual screening. Its molecular weight (145.27 g/mol) and lipophilicity (LogP ~1.5) fall within the desirable range for orally bioavailable drugs, a key focus area for pharmaceutical companies. Recent publications highlight its potential in modulating neurological targets, aligning with the surge in research on central nervous system (CNS) disorders such as Alzheimer’s and Parkinson’s diseases.

The market demand for CAS 1477812-15-9 is steadily increasing, particularly in North America and Europe, where contract research organizations (CROs) and academic labs are actively sourcing it for preclinical studies. Suppliers often highlight its >95% purity and compliance with Good Manufacturing Practices (GMP) to cater to regulatory requirements. Pricing trends indicate a premium for custom synthesis services, reflecting the compound’s niche applications.

From a safety and handling perspective, 2-[(Cyclobutylmethyl)sulfanyl]ethan-1-amine requires standard laboratory precautions. While not classified as hazardous, it should be stored in cool, dry conditions under an inert atmosphere to prevent degradation. This aligns with the broader industry shift toward green chemistry principles, minimizing waste and energy consumption during production.

Future research directions for 1477812-15-9 may explore its catalytic applications, particularly in asymmetric synthesis. The cyclobutyl ring’s strain energy could be leveraged to facilitate novel reaction pathways, a trending topic in organic methodology development. Additionally, its potential as a ligand in metal-catalyzed transformations remains underexplored, offering opportunities for innovation in homogeneous catalysis.

In summary, 2-[(Cyclobutylmethyl)sulfanyl]ethan-1-amine (CAS No. 1477812-15-9) represents a multifaceted compound with growing relevance in medicinal chemistry and material science. Its unique structural features, combined with increasing market demand and research interest, position it as a compound to watch in the coming years. For researchers and suppliers alike, staying updated on its latest applications and synthetic advancements will be crucial to leveraging its full potential.